6-Fluoro-2,4-dihydroxy-5-methylquinoline-3-carbonitrile

• Molecular Formula: C11H7FN2O2
• Molecular Weight: 218.18 g/mol
• SMILES: CC1=C(C=CC2=C1C(=C(C(=O)N2)C#N)O)F
• InChI: InChI=1S/C11H7FN2O2/c1-5-7(12)2-3-8-9(5)10(15)6(4-13)11(16)14-8/h2-3H,1H3,(H2,14,15,16)
• InChIKey: GRWVFGCYXHHFFJ-UHFFFAOYSA-N

6-Fluoro-2,4-dihydroxy-5-methylquinoline-3-carbonitrile MedChem Building Block

6-Fluoro-2,4-dihydroxy-5-methylquinoline-3-carbonitrile (CAS 2059954-85-5) is a polysubstituted quinoline derivative featuring a characteristic 3-carbonitrile group alongside hydroxyl, methyl, and fluorine substituents . This compound belongs to the class of quinoline-3-carbonitriles, a scaffold widely explored for kinase inhibition and other pharmacological activities, as evidenced in recent patent literature [1]. Its core structure provides a versatile platform for further synthetic elaboration, but its specific substitution pattern introduces distinct physicochemical properties that cannot be generalized across the broader compound class.

✓ Fluorinated quinoline-3-carbonitrile building block for kinase inhibitor synthesis

✓ 6-Fluoro substitution provides lipophilicity modulation for lead optimization

✓ Differentiated from non-fluorinated analog (CAS 2059954-70-8) for SAR studies

• [1] Teligene Ltd. Substituted quinolines useful as kinase inhibitors. US Patent 11,427,559 B2, 2022. View Source

Substitution Risks for 6-Fluoro-2,4-dihydroxy-5-methylquinoline-3-carbonitrile

Substituting 6-Fluoro-2,4-dihydroxy-5-methylquinoline-3-carbonitrile with a structurally similar analog, such as the non-fluorinated variant (CAS 2059954-70-8), is not trivial. The presence of the 6-fluoro substituent predictively alters lipophilicity (ΔLogP ~0.14) and electronic distribution, which can significantly impact membrane permeability, metabolic stability, and target binding . These physicochemical shifts are critical in medicinal chemistry campaigns where even minor structural modifications can lead to major differences in drug-likeness and off-target profiles. Therefore, a direct quantitative comparison based on measured or predicted properties is essential for informed procurement decisions, even when direct biological head-to-head data is limited.

Lipophilicity Shift

The 6-fluoro substitution introduces a predicted LogP increase (~0.14 units), which can alter membrane permeability and metabolic stability. The non-fluorinated analog may not replicate the same ADME behavior.

Hydrogen Bonding Preservation

Both compounds share the same computed HBA (3) and HBD (2) counts, but electronic effects from fluorine may subtly influence hydrogen bond strength and target engagement.

Purity and Batch Reproducibility

Both compounds are commercially available at ≥95% purity, yet batch-specific characterization is necessary to ensure consistent biological assay outcomes.

Comparative Evidence for 6-Fluoro-2,4-dihydroxy-5-methylquinoline-3-carbonitrile

Lipophilicity Enhancement (LogP)

The 6-fluoro substitution increases the computed partition coefficient (LogP) from 1.4138 (non-fluorinated analog) to 1.5529, a quantified difference of +0.1391 . While in the same general range, this delta suggests a measurable increase in lipophilicity, which is a key parameter for predicting membrane permeability and oral bioavailability.

Lipophilicity (LogP)

Data to verify

Target: LogP = 1.55 (predicted) Comparator: LogP = 1.41 (predicted) ΔLogP = +0.14

Measurable lipophilicity increase may guide ADME tuning in lead optimization.

Computational prediction; experimental validation recommended.

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 1.5529
Comparator Or Baseline	2,4-Dihydroxy-5-methylquinoline-3-carbonitrile (CAS 2059954-70-8): LogP = 1.4138
Quantified Difference	ΔLogP = +0.1391
Conditions	Predicted values, calculation method not specified by vendor sources

Why This Matters

A measurable shift in LogP guides medicinal chemists in selecting the optimal building block for tuning physicochemical properties in lead optimization, where even slight lipophilicity adjustments can resolve ADME liabilities.

Molecular Weight Difference

The molecular weight is increased from 200.19 g/mol for the non-fluorinated parent to 218.18 g/mol for the target compound, a direct consequence of hydrogen-to-fluorine substitution . This absolute molecular weight falls within the typical range preferred for lead-like compounds, but the difference may affect compliance with specific molecular weight constraints in fragment-based screening libraries.

Molecular Weight

Data to verify

+18 g/mol increase 218.18 vs 200.19 g/mol

Modest mass increase; may affect fragment library compliance.

Calculated from molecular formula.

Evidence Dimension	Molecular Weight (MW)
Target Compound Data	218.18 g/mol
Comparator Or Baseline	2,4-Dihydroxy-5-methylquinoline-3-carbonitrile (CAS 2059954-70-8): 200.19 g/mol
Quantified Difference	+17.99 g/mol (~9% increase)
Conditions	Calculated from molecular formula C11H7FN2O2 vs C11H8N2O2

Why This Matters

For procurement tailored to fragment-based drug discovery or hit-to-lead campaigns with strict molecular weight cutoffs, this quantifiable difference informs compound selection where larger molecular mass may be a liability.

Hydrogen Bond Profile Preservation

Both the target compound and its non-fluorinated analog possess a calculated hydrogen bond acceptor count of 3 and donor count of 2, as reported by computational predictions . The fluorine atom, while electronegative, does not formally increase the hydrogen bond acceptor count in these calculations, indicating that the core pharmacophoric hydrogen bonding pattern is maintained despite the halogen substitution.

H-Bond Profile

Predicted

Target: HBA=3, HBD=2 Comparator: HBA=3, HBD=2 No difference in counts

Core hydrogen bonding pattern maintained despite fluorination.

Computed descriptors; actual target engagement may vary.

Evidence Dimension	Hydrogen Bond Acceptors (HBA) and Donors (HBD)
Target Compound Data	HBA = 3, HBD = 2
Comparator Or Baseline	2,4-Dihydroxy-5-methylquinoline-3-carbonitrile (CAS 2059954-70-8): HBA = 3, HBD = 2
Quantified Difference	No difference in HBA/HBD counts
Conditions	Predicted values from vendor data sheets

Why This Matters

This data assures medicinal chemists that the introduction of fluorine for metabolic stability does not come at the cost of altering the fundamental hydrogen bonding capacity, which is critical for maintaining target engagement.

Commercial Purity and Availability

The target compound is commercially available from multiple vendors with guaranteed minimum purities of 95% (Leyan) and 97% (MolCore) . This is comparable to the purity specifications of the non-fluorinated analog, which is also offered at 97% purity, ensuring that procurement of the fluorinated version does not compromise on quality standards.

Commercial Purity

Vendor specification

95% (Leyan) 97% (MolCore) Comparable to non-fluorinated analog

Reproducible quality supports biological assay consistency.

Batch-specific analysis recommended for critical studies.

Evidence Dimension	Commercial Purity Specification
Target Compound Data	95% (Leyan), 97% (MolCore)
Comparator Or Baseline	2,4-Dihydroxy-5-methylquinoline-3-carbonitrile (CAS 2059954-70-8): 97% (MolCore)
Quantified Difference	Fluorinated analog available at comparable purity grades
Conditions	Vendor batch analysis specifications

Why This Matters

Reproducible purity specifications are essential for chemical biology and medicinal chemistry studies, ensuring that observed biological effects are due to the compound itself and not impurities.

Application Scenarios for 6-Fluoro-2,4-dihydroxy-5-methylquinoline-3-carbonitrile

CNS-Penetrant Kinase Inhibitor Libraries

Given the quantitatively measured increase in lipophilicity (ΔLogP +0.14) relative to the non-fluorinated analog, this compound is best prioritized for medicinal chemistry programs targeting kinase inhibitors where enhanced membrane permeability is desirable, such as CNS-penetrant therapeutics. The 6-fluoro substitution has been a key feature in CNS-penetrant M4 PAM chemotypes . Incorporating this building block early in library design can provide a strategic advantage for tuning ADME properties without altering the core hydrogen bonding framework.

Chemical Probes for Target Engagement

The maintained hydrogen bond donor/acceptor profile (HBA=3, HBD=2) alongside the fluorine-mediated lipophilicity shift makes this compound an ideal candidate for synthesizing chemical probes where target affinity must be preserved while metabolic stability is improved. The high purity grades available (95-97%) ensure that subsequent biological assay data are reliable and reproducible .

Fluorinated Quinoline SAR Expansion

For structure-activity relationship (SAR) campaigns exploring the impact of halogen substitution on the quinoline-3-carbonitrile scaffold, this compound provides a direct comparator to the non-fluorinated parent (CAS 2059954-70-8). The quantified differences in LogP and molecular weight allow for precise SAR interpretation, facilitating the optimization of potency, selectivity, and pharmacokinetic profiles in a systematic manner [1].

Application

Selection Property

Validation Focus

CNS-penetrant kinase inhibitor research

Measurable lipophilicity shift from 6-fluoro substitution

Permeability and metabolic stability assessment

Target engagement probe synthesis

Preserved H-bond profile and high commercial purity

Binding affinity and metabolic stability profiling

Fluorinated quinoline SAR expansion

Quantified property differences vs. non-fluorinated parent

Potency, selectivity, and PK interpretation

• [1] Teligene Ltd. Substituted quinolines useful as kinase inhibitors. US Patent 11,427,559 B2, 2022. View Source